Cas no 1241725-69-8 (tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate
• CAS No: 1241725-69-8
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 1073008
• PubChem ID: 49761295
• Update Time: 2025-06-09

tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate
• 1241725-69-8
• AKOS015949504
• CS-W001358
• J-524657
• DTXSID30678352
• tert-butyl 4-(cyclopropylmethylidene)piperidine-1-carboxylate
• 1-Boc-4-(cyclopropylmethylene)piperidine
• SB44136
• s11799
• tert-Butyl 4-(cyclopropylMethylene)piperidin-1-carboxylate
• DB-371959
• TERT-BUTYL 4-(CYCLOPROPYLMETHYLENE)PIPERIDINE-1-CARBOXYLATE
• W-205190
• TERT-BUTYL4-(CYCLOPROPYLMETHYLENE)PIPERIDINE-1-CARBOXYLATE

• MDL： MFCD17015067
• Inchi： 1S/C14H23NO2/c1-14(2,3)17-13(16)15-8-6-12(7-9-15)10-11-4-5-11/h10-11H,4-9H2,1-3H3
• InChI Key： WGDYDVQPHSWODG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC/C(/CC1)=C\C1CC1)=O

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate

Professional Introduction to Tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate (CAS No. 1241725-69-8)

Tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₅NO₂, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound is characterized by its unique structural features, which include a tert-butyl group and a cyclopropylmethylene moiety attached to a piperidine ring. The presence of these specific functional groups imparts distinct chemical properties and potential biological activities, making it a subject of intense study in drug discovery and development.

The CAS number 1241725-69-8 serves as a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The molecular structure of Tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate consists of a piperidine core, which is a six-membered heterocyclic amine containing one nitrogen atom. This nitrogen atom is crucial for the compound's reactivity and interaction with biological targets. The tert-butyl group attached to the piperidine ring enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems. Additionally, the cyclopropylmethylene substituent introduces rigidity to the structure, which can influence the compound's binding affinity and selectivity towards biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of Tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate due to its structural motifs that are reminiscent of known bioactive molecules. Researchers have been particularly intrigued by its potential as a scaffold for developing novel therapeutic agents. The combination of the piperidine ring, tert-butyl group, and cyclopropylmethylene moiety creates a versatile platform that can be modified to target various biological pathways.

One of the most compelling aspects of Tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate is its potential role in modulating neurotransmitter systems. Piperidine derivatives are well-known for their interactions with serotonin and dopamine receptors, which are critical for regulating mood, cognition, and movement. The presence of the tert-butyl group may enhance the compound's ability to cross the blood-brain barrier, improving its bioavailability and therapeutic efficacy. Furthermore, the cyclopropylmethylene substituent could contribute to unique conformational preferences that influence receptor binding kinetics.

Recent studies have begun to elucidate the pharmacokinetic properties of Tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate. Initial pharmacokinetic profiling suggests that the compound exhibits moderate solubility in both aqueous and lipid environments, which is advantageous for drug formulation. Additionally, preliminary metabolic stability studies indicate that the molecule is resistant to degradation by common cytochrome P450 enzymes, suggesting a potential for longer half-life in vivo. These findings make it an attractive candidate for further development as a lead compound in drug discovery programs.

The synthesis of Tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include the formation of the piperidine ring through cyclization reactions, followed by functionalization with the tert-butyl group and cyclopropylmethylene moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic methodologies are critical for ensuring that the final product meets pharmaceutical-grade standards.

As research continues to advance, Tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate is poised to play a significant role in drug discovery efforts. Its unique structural features offer opportunities for designing molecules with enhanced binding affinity and selectivity towards therapeutic targets. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with improved pharmacological profiles. This approach aligns with contemporary trends in medicinal chemistry where structure-based design and computational methods are integral to accelerating drug development pipelines.

The future prospects of Tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate are further enhanced by its compatibility with modern synthetic strategies that emphasize green chemistry principles. The use of sustainable solvents and catalytic systems minimizes waste generation while maintaining high reaction efficiencies. Such environmentally conscious approaches are becoming increasingly important in pharmaceutical research as industries strive to reduce their ecological footprint.

In conclusion, Tert-Butyl 4-(cyclopropylmethylene)-piperidine-1-carboxylate (CAS No. 1241725-69-8) represents a promising candidate for therapeutic intervention due to its unique structural features and potential biological activities. Its synthesis involves sophisticated organic chemistry techniques that ensure high purity and yield levels necessary for pharmaceutical applications. As research progresses, this compound is expected to contribute significantly to advancements in drug discovery by serving as a versatile scaffold for developing novel therapeutic agents.